Cas no 62830-26-6 (Ethyl 4-hydrazinyl-3-iodobenzoate)

• Product Name: Ethyl 4-hydrazinyl-3-iodobenzoate
• CAS No: 62830-26-6
• MF: C₉H₁₁IN₂O₂
• MW: 306.100314378738
• CID: 4956315
• Update Time: 2025-04-23

Ethyl 4-hydrazinyl-3-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydrazinyl-3-iodobenzoate

• Inchi： 1S/C9H11IN2O2/c1-2-14-9(13)6-3-4-8(12-11)7(10)5-6/h3-5,12H,2,11H2,1H3
• InChI Key： VXQIAQVFXOLIGJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)OCC)C=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 2
• Topological Polar Surface Area: 64.4

Additional information on Ethyl 4-hydrazinyl-3-iodobenzoate

Ethyl 4-hydrazinyl-3-iodobenzoate (CAS No. 62830-26-6): Properties, Applications, and Research Insights

Ethyl 4-hydrazinyl-3-iodobenzoate (CAS No. 62830-26-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This iodinated benzoate derivative is characterized by its unique molecular structure, combining an ethyl ester group with a hydrazinyl substituent at the 4-position and an iodine atom at the 3-position of the benzene ring. Its chemical formula is C9H11IN2O2, and it exhibits a molecular weight of 306.10 g/mol. Researchers often refer to it as 4-hydrazinyl-3-iodobenzoic acid ethyl ester or simply ethyl 3-iodo-4-hydrazinylbenzoate in scientific literature.

The compound's physicochemical properties make it particularly interesting for synthetic applications. It typically appears as a light yellow to off-white crystalline powder with moderate solubility in polar organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and dimethylformamide (DMF). The presence of both the hydrazinyl group and the iodo substituent provides two reactive sites that enable diverse chemical transformations, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential in medicinal chemistry, particularly in the development of novel heterocyclic compounds with biological activity.

One of the most promising applications of Ethyl 4-hydrazinyl-3-iodobenzoate lies in its use as a precursor for the synthesis of various pharmaceutical intermediates. The hydrazinyl group can participate in condensation reactions to form hydrazones, which are key structural motifs in many bioactive molecules. Simultaneously, the iodo substituent allows for palladium-catalyzed cross-coupling reactions, such as Suzuki or Heck reactions, which are fundamental in modern drug discovery. This dual functionality has made CAS 62830-26-6 particularly valuable in the development of potential anticancer agents and antimicrobial compounds, aligning with current research trends in addressing antibiotic resistance and targeted cancer therapies.

In material science, Ethyl 4-hydrazinyl-3-iodobenzoate has shown utility in the preparation of functionalized polymers and coordination complexes. The compound's ability to form stable complexes with transition metals has been explored for creating novel catalysts and luminescent materials. Recent publications have investigated its incorporation into metal-organic frameworks (MOFs), which are at the forefront of research in gas storage, separation technologies, and sensor development. These applications respond to growing industrial demands for more efficient and environmentally friendly materials.

The synthetic methodology for Ethyl 4-hydrazinyl-3-iodobenzoate typically involves the sequential functionalization of benzoic acid derivatives. A common route starts with the iodination of 4-aminobenzoic acid derivatives, followed by esterification and subsequent conversion of the amino group to a hydrazinyl moiety. Researchers have developed various optimized synthetic protocols to improve yield and purity, with recent advancements focusing on greener chemistry approaches that minimize hazardous byproducts. These developments align with the pharmaceutical industry's increasing emphasis on sustainable synthesis and process optimization.

Quality control of Ethyl 4-hydrazinyl-3-iodobenzoate is crucial for research applications, with characterization typically performed using HPLC, NMR spectroscopy, and mass spectrometry. The compound should be stored under inert conditions at low temperatures to maintain stability, as the hydrazinyl group can be sensitive to oxidation. Analytical standards are available for researchers requiring high-purity material for quantitative studies, reflecting the compound's growing importance in chemical research and drug development pipelines.

Market availability of CAS 62830-26-6 has increased in recent years due to rising demand from pharmaceutical and academic research sectors. Several specialty chemical suppliers now offer Ethyl 4-hydrazinyl-3-iodobenzoate in various quantities, from milligram-scale for initial screening to kilogram quantities for process development. Pricing varies depending on purity and scale, with current trends showing stable availability despite global supply chain challenges affecting other fine chemicals. The compound's niche application profile has protected it from the volatility seen in more commoditized chemical markets.

Future research directions for Ethyl 4-hydrazinyl-3-iodobenzoate are likely to explore its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, two rapidly growing areas in drug discovery. Its ability to serve as a bifunctional linker makes it particularly attractive for these applications. Additionally, investigations into its photophysical properties may open new avenues in materials science, particularly for organic electronic applications. These potential developments position 62830-26-6 as a compound with enduring relevance in multiple scientific disciplines.

For researchers working with Ethyl 4-hydrazinyl-3-iodobenzoate, proper safety protocols should always be followed, including the use of personal protective equipment and adequate ventilation. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed handling and disposal information specific to this compound. The growing body of literature on 4-hydrazinyl-3-iodobenzoate derivatives suggests continued interest in this chemical scaffold, with new publications appearing regularly in synthetic and medicinal chemistry journals.